3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(2-methylquinolin-4-yl)propanamide
CAS No.: 946234-56-6
Cat. No.: VC6490965
Molecular Formula: C22H24N6O2
Molecular Weight: 404.474
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 946234-56-6 |
|---|---|
| Molecular Formula | C22H24N6O2 |
| Molecular Weight | 404.474 |
| IUPAC Name | 3-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-N-(2-methylquinolin-4-yl)propanamide |
| Standard InChI | InChI=1S/C22H24N6O2/c1-14-11-18(15-7-5-6-8-17(15)25-14)26-19(29)9-10-27-13-23-20-16(21(27)30)12-24-28(20)22(2,3)4/h5-8,11-13H,9-10H2,1-4H3,(H,25,26,29) |
| Standard InChI Key | QOUZKTAPEYAVGJ-UHFFFAOYSA-N |
| SMILES | CC1=NC2=CC=CC=C2C(=C1)NC(=O)CCN3C=NC4=C(C3=O)C=NN4C(C)(C)C |
Introduction
Structural Components
-
Pyrazolo[3,4-d]pyrimidine: This heterocyclic ring system is known for its presence in various biologically active compounds. It often serves as a scaffold for designing drugs with diverse therapeutic targets, including antiviral, anticancer, and anti-inflammatory agents .
-
Quinoline: Quinoline derivatives are also biologically active and have been explored for their antimalarial, antibacterial, and anticancer properties. The presence of a quinoline moiety in the compound could contribute to its biological activity .
Potential Applications
Given the structural components, this compound might exhibit biological activities similar to those of related pyrazolo[3,4-d]pyrimidine and quinoline derivatives. These could include:
-
Antiviral Activity: Compounds with pyrazolo[3,4-d]pyrimidine scaffolds have shown antiviral properties, potentially making this compound a candidate for antiviral research .
-
Anticancer Activity: Quinoline derivatives have been studied for their anticancer effects, suggesting that this compound might also have potential in oncology .
Research Findings
Due to the lack of specific information on this compound in the search results, we must rely on related compounds for insights:
| Compound | Molecular Formula | Molecular Weight (g/mol) | Biological Activity |
|---|---|---|---|
| 3-(1-tert-butyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)propanoic acid | C12H16N4O3 | 264.28 | Potential antiviral or anticancer activity based on scaffold |
| 3-(1-tert-butyl-4-amino-1H-pyrazolo[3,4-d]pyrimidin-3-yl)phenol | C15H19N5O | 285.34 | Unknown, but related compounds show biological activity |
| (R)-tert-Butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate | C27H30N6O3 | 486.6 | Impurity in pharmaceutical synthesis, potential biological activity |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume